Cas no 2137806-72-3 (3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-
• CAS No: 2137806-72-3
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5268610
• Update Time: 2025-10-11

3,4-Quinolinediamine, 5,8-dichloro-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-

• Inchi： 1S/C10H9Cl2N3/c1-14-10-7(13)4-15-9-6(12)3-2-5(11)8(9)10/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： ZPVJNEJWZFEJAZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2Cl)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-

3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-: A Comprehensive Overview

The compound with CAS No. 2137806-72-3, known as 3,4-Quinolinediamine, 5,8-dichloro-N4-methyl-, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the quinoline family of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug discovery. The quinoline backbone serves as a versatile scaffold for various functional groups, making it a focal point for researchers exploring novel therapeutic agents.

3,4-Quinolinediamine is characterized by its unique substitution pattern: two chlorine atoms at positions 5 and 8 of the quinoline ring and a methyl group attached to the nitrogen atom at position 4. This substitution pattern not only influences the molecule's physical properties but also plays a critical role in its biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's bioavailability and selectivity towards specific molecular targets.

The synthesis of 5,8-dichloro-N4-methyl-3,4-quinolinediamine involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Researchers have employed various methodologies to optimize this synthesis, including Friedlander-type cyclizations and other condensation reactions. The introduction of chlorine atoms at positions 5 and 8 is often achieved through electrophilic substitution reactions under controlled conditions to ensure regioselectivity. The methyl group at position 4 is introduced via alkylation or acylation followed by reduction steps.

One of the most intriguing aspects of this compound is its potential application in drug development. Recent research has focused on its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that 5,8-dichloro-N4-methyl-3,4-quinolinediamine exhibits potent anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating conditions like arthritis and other inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid quinoline structure and electron-withdrawing substituents make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Preliminary results suggest that 3,4-Quinolinediamine derivatives could offer improved device performance due to their unique electronic properties.

Another area of active research involves the use of 5,8-dichloro-N4-methyl-3,4-quinolinediamine as a building block for more complex molecules with enhanced biological activity. By modifying the substituents on the quinoline ring or introducing additional functional groups, scientists aim to create compounds with higher potency and specificity. For example, recent studies have focused on incorporating bioisosteres or click chemistry handles to improve drug-like properties such as solubility and permeability.

The toxicological profile of this compound is another critical area of investigation. While initial studies indicate that 3,4-Quinolinediamine derivatives exhibit low acute toxicity in animal models, long-term safety assessments are still underway. Researchers are particularly interested in understanding its potential genotoxicity and carcinogenicity risks. Advanced techniques such as computational toxicology and in vitro assays are being employed to predict and assess these risks more accurately.

In conclusion, 3,4-Quinolinediamine, 5,8-dichloro-N4-methyl- represents a fascinating example of how structural modifications can enhance the functionality of organic compounds. With ongoing research uncovering new applications in pharmacology and materials science, this compound continues to be a subject of intense scientific interest. As our understanding of its properties deepens, it holds immense potential for advancing both therapeutic development and technological innovation.